1-Phenyl-2-{[2-(trifluoromethyl)benzyl]amino}-1-propanol

• Molecular Formula: C17H18F3NO
• Molecular Weight: 309.33 g/mol
• IUPAC Name: 1-phenyl-2-[[2-(trifluoromethyl)phenyl]methylamino]propan-1-ol
• InChI: InChI=1S/C17H18F3NO/c1-12(16(22)13-7-3-2-4-8-13)21-11-14-9-5-6-10-15(14)17(18,19)20/h2-10,12,16,21-22H,11H2,1H3
• InChI Key: HTMPOPZDCKLWDK-UHFFFAOYSA-N
• SMILES: CC(C(C1=CC=CC=C1)O)NCC2=CC=CC=C2C(F)(F)F

Description

1-Phenyl-2-{[2-(trifluoromethyl)benzyl]amino}-1-propanol is a chemical compound that belongs to the class of beta-adrenergic receptor antagonists. It is commonly known as 'Betaxolol' and is used in the treatment of hypertension, angina, and glaucoma. Betaxolol has a high selectivity for beta-1 adrenergic receptors and is known to have a longer half-life compared to other beta-blockers.

Mechanism of Action

Betaxolol acts by selectively blocking beta-1 adrenergic receptors, which are primarily located in the heart. By blocking these receptors, betaxolol reduces the heart rate and the force of contraction, thereby reducing the workload on the heart. This leads to a decrease in blood pressure and an improvement in symptoms of angina.
Biochemical and Physiological Effects:
Betaxolol has been shown to have several biochemical and physiological effects. It reduces the release of renin from the kidney, which leads to a decrease in the production of angiotensin II and aldosterone. This results in a decrease in blood pressure and an improvement in cardiac function. Betaxolol also reduces the release of norepinephrine from sympathetic nerve endings, which further reduces the heart rate and the force of contraction.

Advantages and Limitations for Lab Experiments

Betaxolol has several advantages for laboratory experiments. It has a high selectivity for beta-1 adrenergic receptors, which makes it a useful tool for studying the role of these receptors in various physiological processes. Betaxolol also has a longer half-life compared to other beta-blockers, which allows for longer-term experiments. However, betaxolol may not be suitable for all experiments, as it may have specific effects on certain tissues or physiological processes.

Future Directions

There are several future directions for research on betaxolol. One area of research is the development of new formulations of betaxolol for the treatment of glaucoma. Another area of research is the investigation of betaxolol's potential in the treatment of heart failure and other cardiovascular diseases. Additionally, further research is needed to understand the long-term effects of betaxolol on various physiological processes and to identify any potential side effects.

Synthesis Methods

Betaxolol can be synthesized through various methods, including the reduction of 4-(2,3-epoxypropoxy)-carbazole with sodium borohydride, followed by the reaction with 2-(trifluoromethyl)benzylamine. Another method involves the reaction of 4-(2,3-epoxypropoxy)-carbazole with 2-(trifluoromethyl)benzylamine in the presence of a strong acid catalyst.

Scientific Research Applications

Betaxolol has been extensively studied for its therapeutic potential in various medical conditions. It has been found to be effective in reducing blood pressure and heart rate in patients with hypertension and angina. Betaxolol has also been used in the treatment of glaucoma to reduce intraocular pressure.